2-[2-(Furan-2-yl)-2-oxoethylidene]-1,3-thiazolidin-4-one
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Overview
Description
“2-[2-(Furan-2-yl)-2-oxoethylidene]-1,3-thiazolidin-4-one” is a compound with the CAS Number: 749920-38-5 . It has a molecular weight of 209.23 . The compound is a powder at room temperature .
Synthesis Analysis
The synthesis of furan-based derivatives has been reported in the literature . These compounds have been designed, synthesized, and evaluated for their cytotoxic and tubulin polymerization inhibitory activities .Molecular Structure Analysis
The molecular structure of “2-[2-(Furan-2-yl)-2-oxoethylidene]-1,3-thiazolidin-4-one” can be represented by the InChI Code: 1S/C9H7NO3S/c11-6(7-2-1-3-13-7)4-9-10-8(12)5-14-9/h1-4H,5H2,(H,10,12)/b9-4- .Physical And Chemical Properties Analysis
The compound has a melting point of 200-201°C . It is stored at room temperature and is a powder in its physical form .Scientific Research Applications
Antibacterial Activity
The furan nucleus in 2-[2-(Furan-2-yl)-2-oxoethylidene]-1,3-thiazolidin-4-one plays a crucial role in its antibacterial properties. Researchers have explored its effectiveness against both gram-positive and gram-negative bacteria. By inhibiting bacterial growth, this compound could contribute to combating microbial resistance .
Furan Platform Chemicals
Beyond medicinal applications, furan derivatives serve as platform chemicals. For instance, 2,5-furandicarboxylic acid (FDCA) derived from furfural has gained attention for its potential in bioplastics and renewable materials . While not directly related to our compound, it highlights the broader impact of furans.
Mechanism of Action
Target of Action
Furan derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
Furan derivatives are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that the compound may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Given the broad spectrum of biological activities associated with furan derivatives , it is likely that this compound affects multiple biochemical pathways.
Pharmacokinetics
The compound is a powder at room temperature , suggesting that it could be formulated for oral administration. The compound’s bioavailability would be influenced by factors such as its solubility, stability, and permeability.
Result of Action
Given the wide range of biological activities associated with furan derivatives , it is likely that this compound exerts diverse molecular and cellular effects.
properties
IUPAC Name |
(2Z)-2-[2-(furan-2-yl)-2-oxoethylidene]-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3S/c11-6(7-2-1-3-13-7)4-9-10-8(12)5-14-9/h1-4H,5H2,(H,10,12)/b9-4- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XALRCXXRWJXPSZ-WTKPLQERSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=CC(=O)C2=CC=CO2)S1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)N/C(=C/C(=O)C2=CC=CO2)/S1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(Furan-2-yl)-2-oxoethylidene]-1,3-thiazolidin-4-one |
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